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Conducting Polymers: A Performance Comparison

The table below summarizes the electrical conductivity data for various conducting polymers, including a 1-

Ethynylpyrene-based polymer and the latest research in the field.

. Conductivity L.
Polymer Name Type | Formulation Key Characteristics
(Slcm)
Polyaniline 2D Crystal (2DPANI) ~16 (in-plane), ~7 Metallic conductivity (conductivity
(PANI) [1] [2] [3] (out-of-plane), upto  increases as temperature
~200 (DC) decreases), 3D charge transport
[1] [2].
Polyaniline Doped Emeraldine Salt 102 to 103 Metal-like conductivity only at pH
(PANI) [3] <3[3].
Polyacetylene Doped 108 (max) Historically significant;
(PAc) [3] [4] conductivity can reach the metallic
range [3] [4].
Pyr-T-DPM Me Cationic CMP from Not explicitly Material design focuses on
CMP [5] 1,3,6,8- reported (Material antibacterial application, not

electronic conductivity; BET
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. Conductivity o
Polymer Name Type | Formulation Key Characteristics
(Slcm)
Tetraethynylpyrene designed for surface area significantly
(Pyr-T) antibacterial use) decreases after cationic
modification [5].

PEDOT, PPy, General Doped Forms 1013 t0 108 (typical Common ICPs; conductivity
PTh [4] range) depends heavily on dopant and

processing method [4].

Experimental Protocols and Context

Here are the methodologies and contexts for the key data presented above.

e For 2D Polyaniline (2DPANI) with Metallic Conductivity [1] [2]:

o Synthesis: A multilayered two-dimensional polyaniline crystal (2DPANI) was synthesized,
though the specific protocol is not detailed in the public summary.

o Conductivity Measurement: Direct current transport studies were conducted, revealing
anisotropic conductivity. Low-temperature measurements confirmed metallic behavior, as the
out-of-plane conductivity increased as the temperature decreased. Infrared and terahertz near-
field microscopy were also used, revealing a DC conductivity of around 200 S/cm.

e For Cationic Pyr-T-DPM Me CMP [5]:

o Synthesis: The polymer Pyr-T-DPM CMP was synthesized via a Sonogashira
polycondensation reaction between 1,3,6,8-tetraethynylpyrene (Pyr-T) and 2,5-
dibromopyrimidine. This was followed by a post-modification step using iodomethane (CHsl) to
create the cationic polymer Pyr-T-DPM Me CMP.

o Material Characterization: The study focused on the material's properties for antibacterial
applications. Key analyses included BET surface area, which dropped from 178 m2/g to 46 m3/g
after methylation, and Thermogravimetric Analysis (TGA), which showed the 10%
decomposition temperature (Td10) decreased from 397°C to 190°C after modification. The
research did not prioritize the measurement of electrical conductivity.
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Research Workflow for Conjugated Microporous
Polymers

The following diagram illustrates the general workflow for developing and applying functional CMPs, which

encompasses the development of the 1-Ethynylpyrene-based polymer.

Key Insights and Further Research

The search results indicate that 1-Ethynylpyrene-based polymers are a niche material primarily
explored for applications like antibacterial performance, rather than for their electrical conductivity
[5]. For research focused on achieving high conductivity, the most promising recent development is the 2D
polyaniline crystal (2DPANI), which demonstrates metallic behavior and represents a fundamental

breakthrough in the field [1] [2].

To further your research, you could:

e Consult specialized databases like SciFinder or Reaxys for potentially more data on 1-
Ethynylpyrene polymers.

e Explore other polymer classes, such as the 2D polyaniline crystals, which currently show superior
conductive properties.

¢ Review the full research papers cited in this guide (e.g., the Nature article for 2DPANI) for
exhaustive experimental details.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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